Cas no 83207-65-2 (Silenoside C)

Silenoside C structure
Silenoside C structure
Product Name:Silenoside C
CAS No:83207-65-2
MF:C33H54O13
MW:658.774072170258
CID:988623
Update Time:2023-08-03

Silenoside C Chemical and Physical Properties

Names and Identifiers

    • silenoside C
    • Silenoside C
    • Inchi: 1S/C33H54O13/c1-29(2,42)9-8-22(46-28-26(40)25(39)24(38)20(14-34)45-28)32(5,43)21-7-11-33(44)16-12-18(35)17-13-19(36)23(37)27(41)31(17,4)15(16)6-10-30(21,33)3/h12,15,17,19-28,34,36-44H,6-11,13-14H2,1-5H3/t15-,17-,19+,20+,21-,22+,23+,24-,25-,26+,27+,28+,30+,31+,32+,33?/m0/s1
    • InChI Key: IOJDAWSWQWSBHN-JRCWSXPQSA-N
    • SMILES: OC12CC[C@H]([C@](C)([C@@H](CCC(C)(C)O)O[C@@H]3[C@@H]([C@H]([C@H]([C@@H](CO)O3)O)O)O)O)[C@@]1(C)CC[C@H]1C2=CC([C@@H]2C[C@H]([C@H]([C@H]([C@]12C)O)O)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 8
  • Complexity: 1190
  • Topological Polar Surface Area: 238
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